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molecular formula C5H10BrNO2 B8388611 N-(2-hydroxyethyl)-3-bromopropionamide

N-(2-hydroxyethyl)-3-bromopropionamide

Cat. No. B8388611
M. Wt: 196.04 g/mol
InChI Key: BYDDIGQLOGFTCS-UHFFFAOYSA-N
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Patent
US06251898B1

Procedure details

The required intermediate, 2-(2-bromoethyl)oxazoline, is prepared in a two-step process starting with 3-bromopropionic acid. Reaction of this acid with CDI followed by ethanolamine gives N-(2-hydroxyethyl)-3-bromopropionamide. Treatment of this compound with triphenylphosphine (PPh3) and DEAD in THF yields 2-(2-bromoethyl)oxazoline.
[Compound]
Name
required intermediate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(2-bromoethyl)oxazoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromopropionic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
CDI
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethanolamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
N-(2-hydroxyethyl)-3-bromopropionamide

Identifiers

REACTION_CXSMILES
[Br:1][CH2:2][CH2:3][C:4]1[O:5][CH2:6][CH2:7][N:8]=1.BrCCC(O)=[O:13].C1N=CN(C(N2C=NC=C2)=O)C=1.C(CN)O>>[OH:5][CH2:6][CH2:7][NH:8][C:4](=[O:13])[CH2:3][CH2:2][Br:1]

Inputs

Step One
[Compound]
Name
required intermediate
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
2-(2-bromoethyl)oxazoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCCC=1OCCN1
Step Two
Name
3-bromopropionic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCCC(=O)O
Step Three
Name
CDI
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1=CN(C=N1)C(=O)N2C=CN=C2
Step Four
Name
ethanolamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)CN

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
N-(2-hydroxyethyl)-3-bromopropionamide
Type
product
Smiles
OCCNC(CCBr)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.